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Compound Name: 5,6-Epoxy-13-cis retinoic acid

Cat. No.: B1141063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the synthesis of 5,6-Epoxy-13-cis-

retinoic acid, a significant metabolite of 13-cis-retinoic acid (isotretinoin). This document

outlines the chemical properties, a plausible synthetic pathway via epoxidation, and methods

for purification and characterization. Additionally, it details the biological context of this

compound by illustrating the retinoic acid signaling pathway. The guide is intended to serve as

a valuable resource for researchers in medicinal chemistry, pharmacology, and drug

development.

Introduction
5,6-Epoxy-13-cis-retinoic acid is a metabolite of the widely used dermatological drug, 13-cis-

retinoic acid. It is also found as a potential impurity in commercial preparations of isotretinoin.

[1] The formation of this epoxide can occur in vivo through metabolic pathways and ex vivo as

a degradation product, particularly upon exposure to light and atmospheric oxygen.[1]

Understanding the synthesis and properties of this compound is crucial for the development of

stable formulations of 13-cis-retinoic acid and for studying its biological activity.
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A summary of the key physicochemical properties of 5,6-Epoxy-13-cis-retinoic acid is

presented in Table 1. This data has been compiled from commercially available reference

standards.

Table 1: Physicochemical Properties of 5,6-Epoxy-13-cis-retinoic Acid

Property Value Reference

Chemical Formula C₂₀H₂₈O₃ [2][3]

Molecular Weight 316.43 g/mol [3][4]

CAS Number 81444-57-7 [2][3]

Appearance Solid [2]

Purity
≥95% to 98% (commercial

standards)
[2][3]

Solubility Slightly soluble in methanol [2]

Storage -20°C to -80°C [2]

Synthesis of 5,6-Epoxy-13-cis-retinoic Acid
While 5,6-Epoxy-13-cis-retinoic acid is a known metabolite and degradation product, detailed

experimental protocols for its chemical synthesis are not readily available in peer-reviewed

literature. However, a plausible and widely used method for the epoxidation of alkenes is the

reaction with a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA). The following

section details a generalized experimental protocol for the synthesis of 5,6-Epoxy-13-cis-

retinoic acid from 13-cis-retinoic acid based on this established chemical transformation.

General Experimental Protocol: Epoxidation with m-
CPBA
This protocol is a generalized procedure and may require optimization for specific laboratory

conditions and desired yield and purity.

Materials:
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13-cis-retinoic acid

meta-Chloroperoxybenzoic acid (m-CPBA, purified)

Dichloromethane (DCM), anhydrous

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Sodium thiosulfate (Na₂S₂O₃), aqueous solution

Magnesium sulfate (MgSO₄), anhydrous

Argon or Nitrogen gas

Procedure:

Dissolution: Dissolve 13-cis-retinoic acid in anhydrous dichloromethane in a round-bottom

flask under an inert atmosphere (argon or nitrogen). The flask should be protected from light.

Cooling: Cool the solution to 0°C using an ice bath.

Reagent Addition: Slowly add a solution of purified m-CPBA (1.1 to 1.5 equivalents) in

dichloromethane to the cooled solution of 13-cis-retinoic acid. The slow addition is crucial to

control the reaction temperature and minimize side reactions.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC).

Quenching: Once the reaction is complete, quench the excess m-CPBA by adding a

saturated aqueous solution of sodium thiosulfate.

Work-up: Transfer the reaction mixture to a separatory funnel and wash sequentially with a

saturated aqueous solution of sodium bicarbonate (to remove m-chlorobenzoic acid) and

brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure to obtain the crude product.
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Purification
The crude 5,6-Epoxy-13-cis-retinoic acid can be purified using high-performance liquid

chromatography (HPLC).

Generalized HPLC Purification Protocol:

Column: A reverse-phase C18 column is suitable for the separation of retinoids.

Mobile Phase: A gradient of acetonitrile and water with a modifier such as phosphoric acid or

formic acid (for MS compatibility) can be employed.

Detection: UV detection at a wavelength of approximately 340-350 nm is appropriate for

retinoids.

The fractions containing the purified product should be collected, and the solvent removed

under reduced pressure.

Characterization Data
Detailed spectroscopic data for 5,6-Epoxy-13-cis-retinoic acid is not widely published. Table 2

provides a placeholder for the expected analytical data. For comparison, the known ¹H and ¹³C

NMR data for the starting material, 13-cis-retinoic acid, are available in public databases.

Table 2: Analytical Characterization Data for 5,6-Epoxy-13-cis-retinoic Acid
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Analysis Expected Observations

¹H NMR

Disappearance of the vinyl protons at the 5 and

6 positions. Appearance of new signals

corresponding to the protons on the epoxide

ring.

¹³C NMR

Disappearance of the sp² carbon signals for C5

and C6. Appearance of new signals for the sp³

carbons of the epoxide.

Mass Spec (MS)

Molecular ion peak corresponding to the

calculated molecular weight of 316.2038 (for

C₂₀H₂₈O₃).

Biological Context: Retinoic Acid Signaling Pathway
5,6-Epoxy-13-cis-retinoic acid, as a metabolite of 13-cis-retinoic acid, is relevant to the broader

context of retinoic acid signaling. Retinoic acid plays a critical role in cellular differentiation,

proliferation, and apoptosis by acting as a ligand for nuclear receptors.

The following diagram illustrates the general retinoic acid signaling pathway.
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Caption: General overview of the retinoic acid signaling pathway.

Experimental Workflow
The following diagram illustrates a logical workflow for the synthesis and purification of 5,6-

Epoxy-13-cis-retinoic acid.
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Caption: Workflow for the synthesis and purification of 5,6-Epoxy-13-cis-retinoic acid.

Conclusion
This technical guide provides a foundational understanding of the synthesis of 5,6-Epoxy-13-

cis-retinoic acid. While a detailed, peer-reviewed synthetic protocol is not readily available, a

generalized method based on the epoxidation of 13-cis-retinoic acid with m-CPBA is presented

as a viable approach. Further research is required to optimize this synthesis and to fully

characterize the resulting compound. The provided information on the biological context and a

logical experimental workflow serves as a valuable starting point for researchers and

professionals in the field of drug development and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1141063?utm_src=pdf-body-img
https://www.benchchem.com/product/b1141063?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/23091/5-6-epoxy-13-cis-retinoic-acid
https://www.researchgate.net/publication/286520737_Molecular_and_crystal_characterisation_of_13-cis-56-Dihydro-56-epoxy_retinoic_acid_-_A_potential_impurity_of_isotretoin
https://www.researchgate.net/figure/SCHEME-1-Synthesis-of-racemic-5-6-epoxy-E-retinoic-acid-1-E-retinoic-acid-2_fig1_232309445
https://www.pnas.org/doi/pdf/10.1073/pnas.82.14.4658
https://www.benchchem.com/product/b1141063#synthesis-of-5-6-epoxy-13-cis-retinoic-acid
https://www.benchchem.com/product/b1141063#synthesis-of-5-6-epoxy-13-cis-retinoic-acid
https://www.benchchem.com/product/b1141063#synthesis-of-5-6-epoxy-13-cis-retinoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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